Cas no 64712-50-1 (Silane,butylmethoxydimethyl-)

• Product Name: Silane,butylmethoxydimethyl-
• CAS No: 64712-50-1
• MF: C₇H₁₈OSi
• MW: 146.302723407745
• MDL: MFCD01861695
• CID: 502041
• PubChem ID: 2757277
• Update Time: 2025-07-21

Silane,butylmethoxydimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,butylmethoxydimethyl-
• n-BUTYLDIMETHYLMETHOXYSILANE
• 1-BUTYLDIMETHYLMETHOXYSILANE
• Butyl-dimethyl-methoxy-silan
• Butyldimethylmethoxysilane
• Mono-methoxy-n-butyl-dimethyl-silan
• SCHEMBL1260831
• DTXSID70983351
• FT-0640968
• S03310
• AKOS006346222
• 64712-50-1
• A834863
• MFCD01861695
• butyl(methoxy)dimethylsilane
• butyl-methoxy-dimethylsilane

• MDL： MFCD01861695
• Inchi： 1S/C7H18OSi/c1-5-6-7-9(3,4)8-2/h5-7H2,1-4H3
• InChI Key： VNVRPYPOLKSSCA-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCC)OC

Computed Properties

• Exact Mass: 146.11300
• Monoisotopic Mass: 146.112691728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.63800

Silane,butylmethoxydimethyl- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Silane,butylmethoxydimethyl-

Comprehensive Technical Overview of Silane, butylmethoxydimethyl- (CAS No. 64712-50-1)

Silane, butylmethoxydimethyl- (CAS No. 64712-50-1) is a specialized organosilicon compound widely utilized in industrial applications due to its unique chemical properties. This silane coupling agent features a hybrid structure combining butyl, methoxy, and dimethyl functional groups, enabling versatile reactivity with organic and inorganic substrates. Its molecular formula, C₇H₁₈O₁Si, reflects a balanced hydrophobic-hydrophilic character, making it ideal for surface modification, adhesion promotion, and polymer crosslinking.

In recent years, the demand for butylmethoxydimethylsilane has surged in sectors like automotive coatings, electronics encapsulation, and renewable energy materials. A trending topic among researchers is its role in solar panel sealants, where it enhances UV resistance and moisture barrier performance. Google Trends data also shows increased searches for "silane adhesion promoters" and "methoxy-functional silanes," reflecting growing industrial interest. The compound's low volatility and thermal stability (up to 200°C) further align with sustainability goals, reducing VOC emissions compared to traditional additives.

The synthesis of CAS 64712-50-1 typically involves hydrosilylation of butene with methoxydimethylsilane, followed by precision distillation. Advanced analytical techniques like GC-MS and ²⁹Si NMR confirm its high purity (>98%), critical for applications in nanomaterial composites. A 2023 study in the Journal of Materials Science highlighted its effectiveness in improving filler dispersion in silica-reinforced rubber, addressing a common pain point in tire manufacturing.

From an SEO perspective, questions like "How does butylmethoxydimethylsilane improve coating durability?" or "Comparison of methoxy vs ethoxy silanes" frequently appear in search queries. Practical tests demonstrate that 64712-50-1 forms denser interfacial networks than shorter-chain analogs, boosting corrosion resistance by 40% in salt spray tests (ASTM B117). Its hydrolytic stability also makes it preferable for waterborne systems, a key focus area as industries shift toward eco-friendly formulations.

Emerging applications include 3D printing resins, where butylmethoxydimethylsilane acts as a rheology modifier and layer adhesion enhancer. Patent filings reveal novel uses in flexible electronics, leveraging its dual functionality to bond silver nanowires to polyimide substrates. The compound's compatibility with graphene oxide has also sparked research into next-generation conductive inks, answering market demands for printed electronics.

Handling butylmethoxydimethylsilane requires standard organosilicon precautions: nitrogen blanket storage to prevent moisture absorption and use of anhydrous solvents. Technical datasheets emphasize its hydrolysis rate (t_½ = 6h at 25°C, 50% RH), which is slower than trialkoxysilanes but sufficient for most industrial processes. Recent innovations include microencapsulated forms that enable controlled release in thermoset composites, addressing user concerns about pot life extension.

Regulatory compliance is straightforward for CAS 64712-50-1, as it falls under REACH registered substances with no SVHC classification. This regulatory clarity, combined with its multifunctionality, positions it as a sustainable alternative to phased-out materials in the EU's Green Chemistry initiative. Analytical certificates typically include Karl Fischer titration results (<0.1% water) and APHA color scale (<50), parameters crucial for high-end optical applications.

Future developments may explore bio-based synthesis routes for butylmethoxydimethylsilane, responding to circular economy trends. Preliminary studies suggest catalytic conversion of biomass-derived butanol could reduce the carbon footprint by 30%. As industries prioritize green chemistry metrics, this silane's balance of performance and environmental profile makes it a compelling choice for formulators worldwide.